Cas no 357213-92-4 (10-Bromo-9-anthracenemethanamine)

• Product Name: 10-Bromo-9-anthracenemethanamine
• CAS No: 357213-92-4
• MF: C₁₅H₁₂BrN
• MW: 286.166482925415
• CID: 5053179
• Update Time: 2025-06-24

10-Bromo-9-anthracenemethanamine Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenemethanamine, 10-bromo-
• 10-Bromo-9-anthracenemethanamine

• Inchi： 1S/C15H12BrN/c16-15-12-7-3-1-5-10(12)14(9-17)11-6-2-4-8-13(11)15/h1-8H,9,17H2
• InChI Key： IIBLCZRKOFLPIY-UHFFFAOYSA-N
• SMILES： C1=C2C(C(Br)=C3C(=C2CN)C=CC=C3)=CC=C1

10-Bromo-9-anthracenemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 10-Bromo-9-anthracenemethanamine

10-Bromo-9-anthracenemethanamine (CAS No. 357213-92-4): An Overview of Its Properties and Applications

10-Bromo-9-anthracenemethanamine (CAS No. 357213-92-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications due to its reactivity and functional groups. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 10-Bromo-9-anthracenemethanamine.

Chemical Structure and Properties

10-Bromo-9-anthracenemethanamine is a brominated derivative of anthracene, featuring a primary amine group attached to the 9-position of the anthracene ring. The presence of the bromine atom at the 10-position introduces additional reactivity and functionalization possibilities. The molecular formula of 10-Bromo-9-anthracenemethanamine is C₁₅H₁₂BrN, with a molecular weight of approximately 284.16 g/mol.

The compound exhibits notable solubility in common organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). Its physical properties include a melting point of around 150-152°C and a boiling point that can vary depending on the specific conditions and purity of the sample. The presence of the primary amine group makes it highly reactive towards electrophiles, acids, and other nucleophiles, which is crucial for its use in various synthetic transformations.

Synthesis Methods

The synthesis of 10-Bromo-9-anthracenemethanamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 9-anthracenemethanamine followed by selective bromination at the 10-position. This can be accomplished using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or acetic acid.

An alternative approach involves the reaction of 9-anthracenecarboxaldehyde with ammonia or an amine derivative to form the primary amine, followed by bromination at the 10-position. This method often requires careful control of reaction conditions to ensure selective bromination and minimize side reactions.

Applications in Organic Synthesis

10-Bromo-9-anthracenemethanamine is a valuable intermediate in organic synthesis due to its reactivity and functional groups. It can serve as a building block for constructing more complex molecules with diverse functionalities. For instance, the primary amine group can undergo condensation reactions with carboxylic acids or acid chlorides to form amides, which are important in pharmaceuticals and materials science.

The bromine atom at the 10-position provides a handle for further functionalization through substitution reactions. This can be particularly useful in the synthesis of heterocyclic compounds and other nitrogen-containing structures that are essential in drug discovery and development.

Mechanism-Based Studies

Recent studies have explored the mechanism of reactions involving 10-Bromo-9-anthracenemethanamine. For example, researchers have investigated its behavior in transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions. These studies have provided insights into the reactivity patterns and selectivity factors that govern these transformations.

In one notable study published in the Journal of Organic Chemistry, scientists demonstrated that 10-Bromo-9-anthracenemethanamine could be efficiently coupled with aryl boronic acids under palladium catalysis to form biaryl compounds with high yields and excellent regioselectivity. This finding has significant implications for the synthesis of complex organic molecules with tailored properties.

Potential Applications in Medicinal Chemistry

The unique properties of 10-Bromo-9-anthracenemethanamine make it an attractive candidate for medicinal chemistry applications. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. These complexes have shown promise in various biological assays, including enzyme inhibition studies and cellular uptake experiments.

In addition, derivatives of 10-Bromo-9-anthracenemethanamine have been investigated for their potential as anticancer agents. Preliminary studies have indicated that certain derivatives exhibit cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Molecular Modeling and Computational Studies

To gain deeper insights into the behavior of 10-Bromo-9-anthracenemethanamine, computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed. These studies have provided detailed information about the electronic structure, conformational preferences, and interaction energies of the compound.

Molecular modeling has also been used to predict the binding modes and affinities of derivatives of 10-Bromo-9-anthracenemethanamine with target proteins involved in disease pathways. This information is crucial for rational drug design and optimization efforts.

Safety Considerations and Handling Guidelines strong> p > p >< strong > 10 - Bromo - 9 - anthracenemethanamine strong > should be handled with care due to its reactivity and potential health hazards . It is important to follow standard laboratory safety protocols , including wearing appropriate personal protective equipment ( PPE ) such as gloves , goggles , and lab coats . The compound should be stored in a cool , dry place away from incompatible materials . Proper disposal methods should be followed to ensure environmental safety . p > p >< strong > Conclusion strong > p > p >< strong > 10 - Bromo - 9 - anthracenemethanamine strong > ( CAS No . 357213 - 92 - 4 ) is a versatile organic compound with a wide range of applications in organic synthesis , medicinal chemistry , and materials science . Its unique chemical structure , reactivity , and functional groups make it an attractive candidate for various synthetic transformations and biological studies . Ongoing research continues to uncover new possibilities for this compound , highlighting its importance in modern chemical research . p > article > < / response >